molecular formula C12H24N2O3 B1329553 Morpholine, 4,4'-(oxydi-2,1-ethanediyl)bis- CAS No. 6425-39-4

Morpholine, 4,4'-(oxydi-2,1-ethanediyl)bis-

Cat. No. B1329553
CAS RN: 6425-39-4
M. Wt: 244.33 g/mol
InChI Key: ZMSQJSMSLXVTKN-UHFFFAOYSA-N
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Patent
US06111100

Procedure details

Zh. Vses. Khim. Obshchest. 14(5), 589-90 (1969) (Chem. Abstr. 72: 66879m) describes the formation of morpholine in a yield of 70% by gas-phase reaction of diethylene glycol with NH3 over a nickel catalyst in the presence of H2. Among other by-products, bis(2-morpholinoethyl) ether was isolated in a yield of from 5 to 7%.
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Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.[NH3:7].[CH2:8](O)[CH2:9][O:10][CH2:11][CH2:12]O>[Ni]>[O:4]1[CH2:5][CH2:6][N:1]([CH2:2][CH2:3][O:4][CH2:5][CH2:6][N:7]2[CH2:8][CH2:9][O:10][CH2:11][CH2:12]2)[CH2:2][CH2:3]1

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Measurements
Type Value Analysis
YIELD: PERCENTYIELD 70%

Source

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Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.